(z)-5-Chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde

• Molecular Formula: C7H9ClO2
• Molecular Weight: 160.60 g/mol
• IUPAC Name: 5-chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde
• InChI: InChI=1S/C7H9ClO2/c8-7-2-4-10-3-1-6(7)5-9/h5H,1-4H2
• InChI Key: XWPOLGJNCFASOT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC(=C1C=O)Cl

Description

(z)-5-Chloro-2,3,6,7-tetrahydrooxepine-4-carbaldehyde is a useful research compound. Its molecular formula is C7H9ClO2 and its molecular weight is 160.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Phosphorus oxychloride (3.45 mL) was added dropwise to a cooled (0° C.) solution of EXAMPLE 314A (4.2 g) in N,N-dimethylformamide (12 mL) and dichloromethane (30 mL). The mixture was then stirred at room temperature overnight before it was diluted with ethyl acetate (300 mL) and washed with aqueous sodium acetate, water (3×), brine and dried over Na2SO4. After filtration and concentration, the crude product was used directly in the next reaction without further purification.